Cas no 1447942-76-8 (5,5-difluoro-2-methyloxane-2-carboxylic acid)

• Product Name: 5,5-difluoro-2-methyloxane-2-carboxylic acid
• CAS No: 1447942-76-8
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 5100933
• Update Time: 2026-03-03

5,5-difluoro-2-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-2-methyltetrahydro-2H-pyran-2-carboxylic acid
• 5,5-difluoro-2-methyloxane-2-carboxylic acid

• Inchi： 1S/C7H10F2O3/c1-6(5(10)11)2-3-7(8,9)4-12-6/h2-4H2,1H3,(H,10,11)
• InChI Key： GLLJNTVQOJMNQA-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)OCC(F)(F)CC1

Additional information on 5,5-difluoro-2-methyloxane-2-carboxylic acid

Introduction to 5,5-difluoro-2-methyloxane-2-carboxylic acid (CAS No. 1447942-76-8)

5,5-difluoro-2-methyloxane-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1447942-76-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazoline family, a class of molecules characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The introduction of fluorine atoms at the 5-position and a methyl group at the 2-position imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 5,5-difluoro-2-methyloxane-2-carboxylic acid contribute to its potential biological activity. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In particular, the electron-withdrawing nature of fluorine can enhance the reactivity of certain functional groups within the molecule, while also improving its solubility in biological systems. The presence of a carboxylic acid group at the 2-position further extends its utility as a building block for more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 5,5-difluoro-2-methyloxane-2-carboxylic acid as a lead compound in the design of novel therapeutic agents. Studies have demonstrated that fluorinated oxazoline derivatives exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The ability to fine-tune the electronic properties of this scaffold through strategic modifications has opened new avenues for developing next-generation drugs with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, 5,5-difluoro-2-methyloxane-2-carboxylic acid has been employed in the synthesis of inhibitors targeting key enzymes such as kinases and proteases. For instance, research has shown that derivatives of this compound can interact with ATP-binding pockets of protein kinases, thereby inhibiting their activity. This mechanism is particularly relevant in oncology, where dysregulation of kinase activity is often associated with tumor growth and metastasis. The incorporation of fluorine atoms into these inhibitors enhances their binding affinity and selectivity, leading to more potent therapeutic outcomes.

The role of 5,5-difluoro-2-methyloxane-2-carboxylic acid extends beyond kinase inhibition. Emerging studies have explored its potential in antimicrobial applications, where fluorinated heterocycles have been recognized for their ability to disrupt bacterial cell wall synthesis and membrane integrity. The structural rigidity provided by the oxazoline ring combined with the metabolic stability conferred by fluorine substitution makes this compound an attractive candidate for developing novel antibiotics capable of overcoming multidrug resistance.

Furthermore, the carboxylic acid functionality in 5,5-difluoro-2-methyloxane-2-carboxylic acid allows for further derivatization through esterification or amidation reactions. These modifications can be tailored to enhance solubility, improve bioavailability, or introduce specific pharmacological properties. For example, esters derived from this compound have shown enhanced permeability and retention (EPR) effects when used in nanoparticle formulations for targeted drug delivery.

The synthesis of 5,5-difluoro-2-methyloxane-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as fluoroalkanes and methylene compounds. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. The growing interest in fluorinated compounds has spurred innovation in synthetic strategies aimed at optimizing the production process while minimizing environmental impact.

From a regulatory perspective, 5,5-difluoro-2-methyloxane-2-carboxylic acid is subject to standard guidelines governing chemical substances used in pharmaceutical research. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is essential for its safe handling and commercialization. Collaborative efforts between academic researchers and industry professionals have facilitated the development of robust quality control protocols to guarantee consistency and reliability across different batches.

The future prospects of 5,5-difluoro-2-methyloxane-2-carboxylic acid are promising as ongoing research continues to uncover new applications and therapeutic potentials. Innovations in drug design principles coupled with advancements in synthetic chemistry are expected to expand its utility across multiple disease areas. As computational tools become more sophisticated, virtual screening approaches will play an increasingly critical role in identifying novel derivatives with enhanced pharmacological profiles.

In conclusion, 5 , 5 -difluoro - 2 -meth ylo xane - 2 -car box yl ic ac id ( CAS No . 1447942 -76 -8 ) represents a significant advancement in medicinal chemistry with its unique structural features offering versatile opportunities for drug development . Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in addressing unmet medical needs through innovative therapeutic strategies . As research progresses , this compound is poised to contribute further to the discovery pipeline , offering hope for improved treatments against various challenging diseases .